Cas no 1189441-70-0 (1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride)
![1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride structure](https://www.kuujia.com/scimg/cas/1189441-70-0x500.png)
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2-phenylphenoxy)propan-2-ol:dihydrochloride
- 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
-
- Inchi: 1S/C25H27FN2O2.2ClH/c26-21-10-12-22(13-11-21)28-16-14-27(15-17-28)18-23(29)19-30-25-9-5-4-8-24(25)20-6-2-1-3-7-20;;/h1-13,23,29H,14-19H2;2*1H
- InChI Key: HKVLVSXPIODLKB-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2=CC=C(F)C=C2)CC1)C(O)COC1=CC=CC=C1C1=CC=CC=C1.[H]Cl.[H]Cl
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3314-0200-20mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 20mg |
$99.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-10mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-15mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 15mg |
$89.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-50mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 50mg |
$160.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-5μmol |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-2mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-2μmol |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-30mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 30mg |
$119.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-1mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
Life Chemicals | F3314-0200-3mg |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1189441-70-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 |
1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride Related Literature
-
Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
-
Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
-
Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
-
Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
Additional information on 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
Compound CAS No. 1189441-70-0: A Comprehensive Overview
The compound with CAS No. 1189441-70-0, known as 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride, is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising biological activities.
The molecular structure of this compound is characterized by the presence of a biphenyl group, which is a common feature in many bioactive molecules due to its ability to enhance drug-target interactions. The piperazine ring, another key component of this molecule, is widely used in pharmaceuticals as it can improve solubility and bioavailability. The combination of these structural elements makes this compound a compelling candidate for further research and development.
Recent studies have highlighted the potential of this compound in targeting specific cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorophenyl group within the molecule has been shown to enhance its ability to cross the blood-brain barrier, a critical factor for drugs targeting central nervous system disorders.
In addition to its pharmacological applications, this compound has also been explored for its potential in anticancer therapies. Research indicates that it may inhibit the growth of certain cancer cells by modulating key enzymes and signaling pathways. These findings underscore the versatility of this compound and its potential for multi-target therapeutic interventions.
The synthesis of 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. The use of advanced synthetic techniques has enabled researchers to optimize the production process, ensuring high yields and purity.
From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic methods such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is crucial for understanding its binding interactions with biological targets.
Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound and explore its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug.
In conclusion, CAS No. 1189441-70-0 represents a promising lead compound with diverse applications in drug discovery. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in the quest for innovative therapeutic solutions.
1189441-70-0 (1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride) Related Products
- 22649-37-2(Ethyl 1-amino-cyclopentanecarboxylate Hydrochloride)
- 922014-95-7(N'-(4-ethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide)
- 2229223-81-6(5-(2-Phenoxyphenyl)-1,3-oxazolidin-2-one)
- 2060063-92-3(1-(piperidin-3-yl)piperidin-2-one dihydrochloride)
- 22437-44-1(2-methyl-3-(phenylsulfanyl)propanamide)
- 1244855-70-6(7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine)
- 955531-09-6(3-{(4-bromophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine)
- 2228700-52-3(2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid)
- 282727-27-9([1,1'-Biphenyl]-4-carboxylicacid, 2',3'-dimethyl-)
- 2227714-31-8(rac-(1R,2S)-2-(4-methanesulfonylphenyl)cyclopropan-1-amine)


